Cas no 137352-77-3 (2-Methyl-5-(1H-pyrrol-1-yl)aniline)

2-Methyl-5-(1H-pyrrol-1-yl)aniline structure
137352-77-3 structure
Product Name:2-Methyl-5-(1H-pyrrol-1-yl)aniline
CAS No:137352-77-3
MF:C11H12N2
MW:172.226382255554
MDL:MFCD03725037
CID:1072576
PubChem ID:1081838
Update Time:2025-04-20

2-Methyl-5-(1H-pyrrol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-5-(1H-pyrrol-1-yl)aniline
    • 2-Methyl-5-pyrrol-1-yl-phenylamine
    • 2-methyl-5-pyrrolylphenylamine
    • AC1LLBPF
    • CTK4C0753
    • MolPort-002-003-122
    • SBB010550
    • SureCN654342
    • Benzenamine, 2-methyl-5-(1H-pyrrol-1-yl)-
    • EN300-8051701
    • SCHEMBL654342
    • 2-methyl-5-pyrrol-1-ylaniline
    • SB62340
    • AB01324099-02
    • NCGC00329756-01
    • 2-methyl-5-(1H-pyrrol-1-yl)phenylamine
    • G46622
    • 137352-77-3
    • 2-methyl-5-(pyrrol-1-yl)aniline
    • DTXSID60360132
    • [2-methyl-5-(1H-pyrrol-1-yl)phenyl]amine
    • AKOS000113292
    • CS-0359318
    • STK204989
    • MDL: MFCD03725037
    • Inchi: 1S/C11H12N2/c1-9-4-5-10(8-11(9)12)13-6-2-3-7-13/h2-8H,12H2,1H3
    • InChI Key: NWWCJFJCEIFBAZ-UHFFFAOYSA-N
    • SMILES: N1(C=CC=C1)C1C=CC(C)=C(C=1)N

Computed Properties

  • Exact Mass: 172.10016
  • Monoisotopic Mass: 172.100048g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 31Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 327.7±35.0 °C at 760 mmHg
  • Flash Point: 152.0±25.9 °C
  • PSA: 30.95
  • LogP: 1.2
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Methyl-5-(1H-pyrrol-1-yl)aniline Security Information

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